![molecular formula C26H22Cl2N2O2S B299967 N-(2,4-dichlorophenyl)-N-[5-ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide](/img/structure/B299967.png)
N-(2,4-dichlorophenyl)-N-[5-ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide
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Overview
Description
N-(2,4-dichlorophenyl)-N-[5-ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide, commonly known as Dimebolin, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. Dimebolin is a member of the thiazoline family of compounds and is characterized by its unique chemical structure.
Mechanism of Action
The exact mechanism of action of Dimebolin is not fully understood, but it is thought to act on multiple targets in the brain. Dimebolin has been shown to enhance the activity of neurotransmitters such as acetylcholine and dopamine, which are involved in cognitive function and motor control. Additionally, Dimebolin has been shown to modulate the activity of ion channels and reduce the activity of inflammatory pathways in the brain.
Biochemical and physiological effects:
Dimebolin has been shown to have a number of biochemical and physiological effects in preclinical studies. In addition to its effects on neurotransmitter activity and inflammation, Dimebolin has been shown to increase the expression of neurotrophic factors, which promote the growth and survival of neurons. Additionally, Dimebolin has been shown to reduce the production of reactive oxygen species, which can damage cells and contribute to neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using Dimebolin in lab experiments is its unique chemical structure, which allows for the study of its effects on multiple targets in the brain. Additionally, Dimebolin has been shown to have a good safety profile in preclinical studies, with few adverse effects reported. However, one limitation of using Dimebolin in lab experiments is its complex synthesis process, which may limit its availability and increase its cost.
Future Directions
There are several future directions for research on Dimebolin. One area of focus is the development of more efficient synthesis methods for Dimebolin, which could increase its availability and reduce its cost. Additionally, there is a need for further studies on the safety and efficacy of Dimebolin in human clinical trials. Finally, there is a need for further studies on the mechanism of action of Dimebolin, which could lead to the development of more targeted therapies for neurodegenerative diseases.
Synthesis Methods
Dimebolin can be synthesized using a variety of methods, including the reaction of 2,4-dichloroaniline with 5-ethyl-4-(4-methoxyphenyl)-2-thiocyanatobenzimidazole, followed by the reaction of the resulting intermediate with 2-phenylacetyl chloride. The synthesis of Dimebolin is a complex process that requires careful attention to detail and expertise in synthetic chemistry.
Scientific Research Applications
Dimebolin has been studied extensively for its potential therapeutic applications in various diseases, including Alzheimer's disease, Parkinson's disease, and Huntington's disease. In preclinical studies, Dimebolin has been shown to improve cognitive function and reduce the accumulation of toxic proteins in the brain. Additionally, Dimebolin has been studied for its potential neuroprotective effects and has been shown to protect against oxidative stress and inflammation.
Properties
Molecular Formula |
C26H22Cl2N2O2S |
---|---|
Molecular Weight |
497.4 g/mol |
IUPAC Name |
N-(2,4-dichlorophenyl)-N-[5-ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide |
InChI |
InChI=1S/C26H22Cl2N2O2S/c1-3-23-25(18-9-12-20(32-2)13-10-18)29-26(33-23)30(22-14-11-19(27)16-21(22)28)24(31)15-17-7-5-4-6-8-17/h4-14,16H,3,15H2,1-2H3 |
InChI Key |
YBPPQKOKPCRSTI-UHFFFAOYSA-N |
SMILES |
CCC1=C(N=C(S1)N(C2=C(C=C(C=C2)Cl)Cl)C(=O)CC3=CC=CC=C3)C4=CC=C(C=C4)OC |
Canonical SMILES |
CCC1=C(N=C(S1)N(C2=C(C=C(C=C2)Cl)Cl)C(=O)CC3=CC=CC=C3)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
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